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Compound of Interest

Compound Name:
(2R)-2-[(4-

methylphenoxy)methyl]oxirane

Cat. No.: B12066894

Get Quote

Executive Summary
p-Cresyl glycidyl ether (CGE), also known as 1,2-epoxy-3-(p-tolyloxy)propane, is a critical chiral

building block and a significant process impurity in the synthesis of

-adrenergic receptor antagonists (beta-blockers). While often encountered industrially as a
racemate (CAS: 2186-24-5) used in epoxy resin formulations, its enantiomers hold distinct
importance in pharmaceutical applications.

The (2S)-Enantiomer: Typically the target for hydrolysis in kinetic resolution processes to

yield chiral diols; often correlates with the "distomer" (inactive/toxic) profile in beta-blocker

synthesis precursors.

The (2R)-Enantiomer: Frequently the "retained" species in Hydrolytic Kinetic Resolution

(HKR) and a key intermediate for (S)-beta-blockers (due to inversion during amine opening).

Critical Relevance: CGE is explicitly identified as Bisoprolol Impurity 6. Understanding its

chirality is essential for controlling enantiomeric purity in final drug substances.
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Molecular Identification & Stereochemistry
The chirality of CGE resides at the C2 position of the glycidyl moiety. The absolute

configuration dictates the optical rotation and the stereochemical outcome of downstream

nucleophilic substitutions.

Feature
(2R)-p-Cresyl Glycidyl
Ether

(2S)-p-Cresyl Glycidyl
Ether

Structure
Oxirane ring oriented away

(Rectus)

Oxirane ring oriented towards

(Sinister)

CAS (Racemic) 2186-24-5 2186-24-5

Formula

MW 164.20 g/mol 164.20 g/mol

IUPAC
(2R)-2-[(4-

methylphenoxy)methyl]oxirane

(2S)-2-[(4-

methylphenoxy)methyl]oxirane

Key Role
Precursor to (S)-amino

alcohols (via inversion)

Substrate for enzymatic

hydrolysis

Synthesis & Enantiomeric Resolution
High-purity enantiomers are rarely synthesized de novo due to the cost of chiral

epichlorohydrin. The industry standard is Hydrolytic Kinetic Resolution (HKR) using Jacobsen’s

Catalyst (Co-Salen complexes).

Hydrolytic Kinetic Resolution (HKR) Protocol
This process leverages the high selectivity of chiral Cobalt(III)-Salen complexes to

preferentially hydrolyze one enantiomer to the water-soluble diol, leaving the other epoxide

intact.

Experimental Workflow:

Substrate: Racemic p-cresyl glycidyl ether.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12066894?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Catalyst: (S,S)-Co(III)-Salen (0.5 mol%).

Reagent: Water (0.55 eq relative to racemate).

Conditions: Stir at ambient temperature (0–25 °C) for 12–24 hours.

Outcome: The catalyst preferentially hydrolyzes the (S)-epoxide to the (S)-diol.

Purification: Partition between water (removes diol) and hexane/ether (recovers (R)-

epoxide).

Synthesis Pathway Visualization
The following diagram illustrates the HKR pathway and the divergence of the enantiomers.
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Caption: Jacobsen's HKR preferentially hydrolyzes the (S)-enantiomer, yielding high-purity (R)-

p-cresyl glycidyl ether.

Physicochemical Characterization
While scalar properties (BP, Density) are identical, vector properties (Optical Rotation) and

interaction with chiral stationary phases differ.
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Property Value / Observation Notes

Boiling Point 258 °C (at 760 mmHg) Identical for both.

Density 1.09 g/cm³ Identical for both.

Solubility
Low in water; Soluble in

alcohols, ethers
Identical.

Optical Rotation Non-zero, opposite signs
Specific

is solvent-dependent.

Stability Susceptible to polymerization
Acids/Bases trigger ring

opening.

Biological Profile & Toxicity[3]
For drug development, CGE is primarily a genotoxic impurity (GTI) concern.

Mutagenicity
Glycidyl ethers are alkylating agents that react with DNA bases (specifically N-7 of guanine).

Ames Test: Generally Positive (strains TA100, TA1535).

Mechanism: Direct alkylation due to ring strain of the epoxide.

Stereotoxicity: While both enantiomers are electrophilic, biological systems (enzymes like

epoxide hydrolases) detoxify them at different rates. The (S)-enantiomer is often hydrolyzed

faster by mammalian cytosolic epoxide hydrolase, potentially making the (R)-enantiomer

more persistent in vivo if not targeted by specific pathways.

Pharmaceutical Relevance: Bisoprolol Impurity 6
CGE appears as a specific impurity in the synthesis of Bisoprolol. Its presence indicates

contamination of the starting material (p-hydroxybenzyl alcohol derivatives) with p-cresol.
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Caption: Formation of p-Cresyl Glycidyl Ether (Impurity 6) during Bisoprolol synthesis due to p-

cresol contamination.

Analytical Resolution (HPLC Protocol)
Separating the (2R) and (2S) enantiomers requires chiral stationary phases. Standard C18

columns cannot distinguish them.

Recommended Protocol:

Column: Chiralcel OD-H or Chiralpak AD-H (Polysaccharide type).

Mobile Phase: Hexane : Isopropanol (90:10 to 99:1).

Flow Rate: 0.5 – 1.0 mL/min.

Detection: UV at 270–280 nm (aromatic absorption).
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Elution Order: Typically, the (R)-enantiomer elutes differently than the (S), but specific order

must be determined with a standard as it depends on the specific column selector (Amylose

vs. Cellulose).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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